Cas no 871839-91-7 (2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 871839-91-7
• MF: C₁₄H₂₂BNO₃
• MW: 263.140384197235
• MDL: MFCD07368871
• CID: 93098
• Update Time: 2025-05-22

2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Isopropoxypyridine-5-boronic acid pinacol ester
• 2-Isopropoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• 2-Isoproxypyridine-4-boronic acid pinacol ester
• 2-propan-2-yloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 6-ISOPROPOXYPYRIDINE-3-BORONICACID PINACOL ESTER
• 6-Isopropoxy-3-pyridylboronic Acid Pinacol Ester
• 2-(6-Isopropoxy-3-pyridyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 6-Isopropoxypyridine-3-boronic acid pinacol ester
• 2-ISOPROXYPYRIDINE-5-BORONIC ACID PINACOLATE
• 2-Isopropoxypyridine-5-boronic acid, pinacol ester
• PubChem17170
• KSC498E9D
• WCAIJTJWLUYXIW-UHFFFAOYSA-N
• BCP23273
• 2-(1-Methylethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (ACI)
• 2-(Propan-2-yloxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD07368871
• Inchi： 1S/C14H22BNO3/c1-10(2)17-12-8-7-11(9-16-12)15-18-13(3,4)14(5,6)19-15/h7-10H,1-6H3
• InChI Key： WCAIJTJWLUYXIW-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)OC(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 263.16900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.6

Experimental Properties

• Color/Form: powder
• Density: 1.03
• Melting Point: 77.0 to 81.0 deg-C
• Boiling Point: 347.6°C at 760 mmHg
• Flash Point: 164°C
• Refractive Index: 1.486
• PSA: 40.58000
• LogP: 2.16800
• Solubility: Not determined

2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Compound CAS No 871839-91-7: 2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

The compound 2-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-yl)pyridine, identified by the CAS number 871839-91-7, is a highly specialized organic molecule with significant applications in modern organic synthesis and materials science. This compound has garnered attention due to its unique structural features and versatile functional groups.

The molecular structure of this compound comprises a pyridine ring substituted at the 2-position with an isopropoxy group and at the 5-position with a tetramethyl dioxaborolane moiety. This combination of substituents renders the molecule highly reactive under specific conditions while maintaining stability in others. The dioxaborolane group is particularly notable for its role in cross-coupling reactions—a field that has seen remarkable advancements in recent years.

Recent studies have highlighted the utility of this compound in the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. For instance, researchers have demonstrated that the presence of the isopropoxy group enhances the molecule's solubility in organic solvents without compromising its electronic properties. This makes it an ideal candidate for use in solution-processable electronics.

In terms of synthesis pathways, this compound can be prepared via a multi-step process involving nucleophilic substitution and boronate ester formation. The reaction conditions are optimized to ensure high yields and purity levels necessary for its intended applications.

The latest research trends indicate a growing interest in leveraging this compound for drug discovery purposes due to its ability to act as a scaffold for bioactive molecules. Its unique electronic configuration allows for fine-tuning of pharmacokinetic properties—an area where traditional methods often fall short.

In conclusion, the compound with CAS number 871839-91-7, commonly referred to as 2-isopropoxy-5-(4,4,5,5-tetramethyl-dioxaborolan-ylium pyridine, represents a significant advancement in modern organic chemistry.